Ethyl 3-methyl-5-(2-phenylacetamido)-4-thiocyanatothiophene-2-carboxylate

• IUPAC Name: ethyl 3-methyl-5-[(2-phenylacetyl)amino]-4-thiocyanatothiophene-2-carboxylate
• InChI: InChI=1S/C17H16N2O3S2/c1-3-22-17(21)15-11(2)14(23-10-18)16(24-15)19-13(20)9-12-7-5-4-6-8-12/h4-8H,3,9H2,1-2H3,(H,19,20)
• InChI Key: CMEHILNSJVRQQW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C(=C(S1)NC(=O)CC2=CC=CC=C2)SC#N)C
• Molecular Formula: C17H16N2O3S2
• Molecular Weight: 360.5 g/mol

Description

Ethyl 3-methyl-5-(2-phenylacetamido)-4-thiocyanatothiophene-2-carboxylate is a chemical compound that has gained attention in the scientific community due to its potential applications in the field of medicine. This compound is a member of the thiophene family and has been studied for its ability to exhibit various biochemical and physiological effects. In

Scientific Research Applications

Synthesis and Structural Studies

• Synthesis of Novel Dyes : Ethyl 2-amino-5-methyl-4-(phenylcarbamoyl)thiophene-3-carboxylate, a related compound, has been used in the synthesis of novel bis-heterocyclic monoazo dyes based on the thiophene ring. These dyes exhibit solvatochromic behavior and their tautomeric structures in various solvents have been studied (Karcı & Karcı, 2012).

Antimicrobial and Anti-allergy Activity

• Antimicrobial Properties : Novel 2-aminothiophene derivatives, closely related to the compound , have been synthesized and evaluated for their antimicrobial activity. These compounds are promising due to their effectiveness against various bacterial strains (Prasad et al., 2017).
• Anti-allergy Potential : Certain 2-aminothieno[2,3-d][1,3]thiazin-4-ones, derivatives of similar compounds, have been evaluated for their anti-allergy activity, showing potential in this area (Leistner et al., 1988).

Cancer Research

• Anti-Cancer Agents : A series of thiophene and benzothiophene derivatives have been synthesized and evaluated for anti-cancer properties. Some of these compounds showed significant activity against various tumor cell lines (Mohareb et al., 2016).

Materials Science

• Dyeing Polyester Fibres : Derivatives of ethyl 2-aminothiophene have been used to create monoazo disperse dyes for dyeing polyester fabrics, showing excellent fastness properties (Iyun et al., 2015).

Chemical Synthesis

• Synthesis of Heterocyclic Compounds : Research has been conducted on the synthesis of poly substituted 3-aminothiophenes, which form a significant class of biologically active drugs. The synthesis process involves base protanated reactions between various compounds (Chavan et al., 2016).

• Fluorescent Probe Development : Ethyl 2-(4-(acryloyloxy)-3-formylphenyl)-4-methylthiazole-5-carboxylate has been synthesized for use as a fluorescent probe for detecting biothiols in living cells (Wang et al., 2017).